
A Comprehensive Technical Overview of
Fluocortolone: Molecular Characteristics

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Locicortolone

Cat. No.: B1675003 Get Quote

This technical guide serves as a resource for researchers, scientists, and professionals

engaged in drug development, providing core information on the molecular properties of the

synthetic glucocorticoid, fluocortolone.

Fluocortolone is a corticosteroid utilized for its anti-inflammatory properties in topical

applications for various skin conditions.[1] A thorough understanding of its fundamental

molecular characteristics is essential for research and development in this area.

Molecular Formula and Weight
The chemical identity of a compound is fundamentally defined by its molecular formula and

weight. These parameters are critical for a wide range of applications, from analytical

characterization to dosage calculations.

Property Value Reference

Molecular Formula C22H29FO4 [2][3][4]

Molecular Weight 376.46 g/mol [2][4]

The molecular formula, C22H29FO4, indicates that each molecule of fluocortolone is

composed of 22 carbon atoms, 29 hydrogen atoms, one fluorine atom, and four oxygen atoms.

This specific atomic composition results in a molecular weight of approximately 376.46 grams

per mole.[2][4][5] It is important to distinguish fluocortolone from its esters, such as
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fluocortolone pivalate and fluocortolone caproate, which have different molecular formulas and

weights due to the addition of ester groups.[6][7][8][9]

Chemical Structure and Identification
A visual representation of the relationship between fluocortolone and its core molecular

identifiers is provided below. This diagram illustrates the direct link between the common name

of the compound and its fundamental chemical properties.
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Core molecular properties of fluocortolone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fluocortolone | C22H29FO4 | CID 9053 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. usbio.net [usbio.net]

3. merckindex.rsc.org [merckindex.rsc.org]

4. Fluocortolone [drugfuture.com]

5. chemigran.com [chemigran.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b194686
https://pubchem.ncbi.nlm.nih.gov/compound/Fluocortolone-Pivalate
https://www.pharmacompass.com/chemistry-chemical-name/fluocortolone
https://pubchem.ncbi.nlm.nih.gov/compound/20054915
https://www.benchchem.com/product/b1675003?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675003?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Fluocortolone
https://www.usbio.net/biochemicals/012159/Fluocortolone
https://merckindex.rsc.org/monographs/m5454
https://www.drugfuture.com/chemdata/fluocortolone.html
https://chemigran.com/product/fluocortolone/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. Fluocortolone Pivalate | 29205-06-9 | Benchchem [benchchem.com]

7. Fluocortolone Pivalate | C27H37FO5 | CID 119871 - PubChem
[pubchem.ncbi.nlm.nih.gov]

8. Fluocortolone | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com
[pharmacompass.com]

9. Fluocortolone Caproate | C28H39FO5 | CID 20054915 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comprehensive Technical Overview of Fluocortolone:
Molecular Characteristics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675003#fluocortolone-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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